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Compound of Interest

Compound Name: 3-(Chloromethyl)tetrahydrofuran

Cat. No.: B1289982 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-(Chloromethyl)tetrahydrofuran, a heterocyclic organic compound, serves as a versatile

building block in synthetic organic chemistry, particularly in the development of novel

pharmaceutical agents. Its tetrahydrofuran core is a prevalent scaffold in numerous biologically

active molecules. This technical guide provides a comprehensive overview of 3-
(Chloromethyl)tetrahydrofuran, including its chemical identity, physicochemical properties,

detailed experimental protocols for its synthesis, and its applications in drug discovery.

Chemical Identity and Synonyms
The compound with the systematic IUPAC name 3-(chloromethyl)oxolane is also widely known

as 3-(Chloromethyl)tetrahydrofuran. Throughout this guide, both names will be used

interchangeably.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 3-(chloromethyl)oxolane

Synonyms
3-(Chloromethyl)tetrahydrofuran, FURAN, 3-

(CHLOROMETHYL)TETRAHYDRO-

CAS Number 89181-22-6

Molecular Formula C₅H₉ClO

Molecular Weight 120.58 g/mol

Physicochemical Properties
Understanding the physical and chemical properties of 3-(Chloromethyl)tetrahydrofuran is

crucial for its handling, storage, and application in chemical synthesis.

Table 2: Physicochemical Data

Property Value Reference

Appearance Colorless to light yellow liquid [1][2]

Boiling Point 55-56 °C at 16 Torr [3]

Density 1.074 ± 0.06 g/cm³ (Predicted) [3]

Note: Much of the publicly available data is for the isomeric 2-(Chloromethyl)tetrahydrofuran.

The data presented here is specific to the 3-substituted isomer wherever possible.

Experimental Protocols
Synthesis of 3-(Chloromethyl)tetrahydrofuran
A common and effective method for the synthesis of 3-(Chloromethyl)tetrahydrofuran
involves the chlorination of 3-tetrahydrofuranmethanol. This can be achieved using various

chlorinating agents, with thionyl chloride being a prevalent choice.

Reaction Scheme:
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Synthesis of 3-(Chloromethyl)tetrahydrofuran

3-Tetrahydrofuranmethanol

3-(Chloromethyl)tetrahydrofuranThionyl Chloride (SOCl₂)

Pyridine (Base)

SO₂ + Pyridinium chloride

Application in Nucleophilic Substitution

3-(Chloromethyl)tetrahydrofuran

Nucleophilic Substitution (Sₙ2)

Nucleophile (Nu⁻)
(e.g., R-OH, R-NH₂, R-SH, Grignard reagents)

Functionalized Tetrahydrofuran Derivative

Further Synthetic Transformations

Target Molecule
(e.g., Pharmaceutical Candidate)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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